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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for
methyl 2-aminonicotinate. Recognizing the limited publicly available quantitative data, this
document also furnishes a detailed experimental protocol for the determination of solubility,
empowering researchers to ascertain this critical parameter in their own laboratory settings.

Introduction to the Solubility of Methyl 2-
aminonicotinate

Methyl 2-aminonicotinate is a pyridine derivative with applications in pharmaceutical research
and as a building block in organic synthesis. Understanding its solubility is paramount for a
variety of applications, including reaction kinetics, formulation development, and bioavailability
studies. Solubility, the property of a solute to dissolve in a solvent to form a homogeneous
solution, is a critical physicochemical parameter that influences the behavior and utility of a
compound.

While comprehensive solubility data for methyl 2-aminonicotinate across a wide range of
solvents is not extensively documented in public literature, this guide consolidates the available
information and provides a practical framework for its experimental determination.

Quantitative and Qualitative Solubility Data
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The available solubility data for methyl 2-aminonicotinate is summarized below. It is important
to note that this information is not exhaustive and further experimental validation is
recommended.

Table 1: Quantitative Solubility of Methyl 2-aminonicotinate

Molar
Solvent Solubility Concentration Conditions
(mM)

Ultrasonic assistance
may be required. The
DMSO 100 mg/mL][1] 657.25[1] hygroscopic nature of
DMSO can impact
solubility.[1]

Table 2: Qualitative Solubility of Methyl 2-aminonicotinate

Solvent Solubility Source(s)

Methanol Soluble[2][3] [2][3]

Experimental Protocol for Solubility Determination
(Gravimetric Method)

For researchers requiring precise solubility data in specific solvents, the following gravimetric
method provides a reliable and straightforward approach.[4][5][6] This method is based on
determining the mass of the solute that can be dissolved in a known mass or volume of a
solvent to create a saturated solution.[4][6]

Materials and Equipment

¢ Methyl 2-aminonicotinate
o Selected solvent(s)

e Analytical balance
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 Vials or flasks with secure caps

e Magnetic stirrer and stir bars or a shaker

o Thermostatically controlled water bath or incubator

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
» Pre-weighed evaporation dishes or vials

¢ Oven or vacuum oven

Procedure

e Preparation of a Saturated Solution:

o Add an excess amount of methyl 2-aminonicotinate to a known volume or mass of the
chosen solvent in a vial. The presence of undissolved solid is necessary to ensure
saturation.

o Seal the vial to prevent solvent evaporation.

o Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached. A thermostatically controlled shaker or a stirring plate within
an incubator is ideal.

o Separation of the Saturated Solution:
o Once equilibrium is achieved, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to
prevent premature crystallization.

o Filter the supernatant through a syringe filter (e.g., 0.22 um) into a pre-weighed, clean,
and dry evaporation dish. The filter should also be at the equilibrium temperature.

e Solvent Evaporation and Mass Determination:

o Weigh the evaporation dish containing the filtered saturated solution.
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o Carefully evaporate the solvent in an oven at a temperature below the boiling point of the
solvent and the decomposition temperature of methyl 2-aminonicotinate. A vacuum oven
can be used for low-boiling point solvents or heat-sensitive compounds.

o Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

o Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility

The solubility can be calculated using the following formula:
Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of filtrate (L)

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility using the gravimetric method.

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of methyl 2-aminonicotinate.

Conclusion

While the publicly available quantitative solubility data for methyl 2-aminonicotinate is limited,
this guide provides the known values and, more importantly, a detailed experimental protocol
for its determination. For researchers and drug development professionals, understanding and
experimentally verifying the solubility of this compound in relevant solvent systems is a critical
step for successful research and development endeavors. The provided workflow and
methodologies offer a solid foundation for obtaining reliable and accurate solubility data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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